(E)-N-(3-ethylbenzo[d]thiazol-2(3H)-ylidene)-3-fluorobenzamide

• IUPAC Name: N-(3-ethyl-1,3-benzothiazol-2-ylidene)-3-fluorobenzamide
• InChI: InChI=1S/C16H13FN2OS/c1-2-19-13-8-3-4-9-14(13)21-16(19)18-15(20)11-6-5-7-12(17)10-11/h3-10H,2H2,1H3
• InChI Key: BPUZXJKGGJHPAY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2SC1=NC(=O)C3=CC(=CC=C3)F
• Molecular Formula: C16H13FN2OS
• Molecular Weight: 300.4 g/mol

Description

The compound is a derivative of benzothiazole, which is a heterocyclic compound. Benzothiazoles are known for their diverse range of biological activities and are used in various fields such as medicinal chemistry and material science.

Synthesis Analysis

While specific synthesis methods for this compound are not available, benzothiazoles can generally be synthesized through the condensation of 2-aminobenzenethiols with carboxylic acids. The introduction of the ethyl group and the fluorobenzamide moiety would likely occur in subsequent steps.

Molecular Structure Analysis

The molecular structure of this compound would likely consist of a benzothiazole core with an ethyl group attached to one of the carbon atoms in the benzene ring. The fluorobenzamide group would be attached via a double bond to the nitrogen atom in the thiazole ring.

Chemical Reactions Analysis

Benzothiazoles are known to participate in a variety of chemical reactions. They can act as ligands in coordination chemistry, and they can undergo electrophilic substitution reactions.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Photophysical Properties and Fluorescent Probes

Organic Synthesis and Catalysis

Materials Science and Optoelectronics

Coordination Chemistry and Metal Complexes

Biological Activity and Biochemical Studies

Mechanism of Action

Target of action

The compound belongs to the class of benzothiazoles, which are heterocyclic compounds. Benzothiazoles and their derivatives have been found to exhibit a wide range of biological activities, including antibacterial , antifungal, antiviral, and anticancer effects . .

Biochemical pathways

Benzothiazoles can affect various biochemical pathways depending on their specific targets. For example, some benzothiazoles inhibit enzymes involved in bacterial cell wall synthesis, leading to antibacterial effects . .

Future Directions

The future directions for research on this compound could include exploring its potential applications in various fields, such as medicinal chemistry or material science. Further studies could also focus on optimizing its synthesis and characterizing its physical and chemical properties in more detail.